5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: 5-methyl-N-[2-(7-oxofuro[2,3-c]pyridin-6-yl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C14H14N2O4S2/c1-10-2-3-12(21-10)22(18,19)15-6-8-16-7-4-11-5-9-20-13(11)14(16)17/h2-5,7,9,15H,6,8H2,1H3
• InChI Key: NCJKZYAPKPTIIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)NCCN2C=CC3=C(C2=O)OC=C3
• Molecular Formula: C14H14N2O4S2
• Molecular Weight: 338.4 g/mol

Description

5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide, also known as MEOX2, is a chemical compound that has gained significant attention in scientific research. This compound has been synthesized using various methods and has shown potential for use in various applications. In

Mechanism of Action

The mechanism of action of 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide is not fully understood, but studies have suggested that it works by inhibiting various signaling pathways that are involved in cell growth and proliferation. 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide has been shown to inhibit the Akt/mTOR pathway, which is involved in cell survival and proliferation. 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide has also been shown to inhibit the Wnt/β-catenin pathway, which is involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide has been shown to have various biochemical and physiological effects. Studies have shown that 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide can induce apoptosis in cancer cells by activating caspase-3 and caspase-9. 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide has also been shown to inhibit angiogenesis by inhibiting the expression of vascular endothelial growth factor (VEGF). In addition, 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide has been shown to have anti-inflammatory effects by inhibiting the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide in lab experiments is its high purity and stability. 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide can be synthesized in high yields with high purity, making it a reliable compound for use in lab experiments. However, one of the limitations of using 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide in scientific research. One potential direction is the development of 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide as a therapeutic agent for cancer and neurodegenerative diseases. Another potential direction is the use of 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide as a tool for studying the Akt/mTOR and Wnt/β-catenin signaling pathways. Additionally, further studies are needed to fully understand the mechanism of action of 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide and its potential use in other scientific research applications.

Synthesis Methods

5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide can be synthesized using various methods, including the reaction of 5-methylthiophene-2-sulfonyl chloride with 2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethylamine. Another method involves the reaction of 5-methylthiophene-2-sulfonyl chloride with 2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethanol in the presence of a base. These methods have been optimized to produce high yields of 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide with high purity.

Scientific Research Applications

5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide is in the field of cancer research. Studies have shown that 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. 5-methyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-sulfonamide has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.